Cas no 326882-20-6 ((2E)-3-3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenylprop-2-enoic acid)

• Product Name: (2E)-3-3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenylprop-2-enoic acid
• CAS No: 326882-20-6
• MF: C₁₆H₂₁NO₆S
• MW: 355.406043767929
• CID: 5765055
• PubChem ID: 1336855
• Update Time: 2025-06-08

(2E)-3-3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[3,4-dimethoxy-5-(piperidin-1-ylsulfonyl)phenyl]prop-2-enoic acid
• (E)-3-(3,4-dimethoxy-5-(piperidin-1-ylsulfonyl)phenyl)acrylic acid
• (2E)-3-[3,4-DIMETHOXY-5-(PIPERIDINE-1-SULFONYL)PHENYL]PROP-2-ENOIC ACID
• F0843-0063
• STK533724
• SR-01000446361
• AKOS000811386
• (E)-3-(3,4-dimethoxy-5-piperidin-1-ylsulfonylphenyl)prop-2-enoic acid
• SR-01000446361-1
• 326882-20-6
• Z53033933
• 2-Propenoic acid, 3-[3,4-dimethoxy-5-(1-piperidinylsulfonyl)phenyl]-
• (2E)-3-3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenylprop-2-enoic acid

• Inchi： 1S/C16H21NO6S/c1-22-13-10-12(6-7-15(18)19)11-14(16(13)23-2)24(20,21)17-8-4-3-5-9-17/h6-7,10-11H,3-5,8-9H2,1-2H3,(H,18,19)/b7-6+
• InChI Key： XHYKFPYRKYFLSR-VOTSOKGWSA-N
• SMILES： S(C1C=C(/C=C/C(=O)O)C=C(C=1OC)OC)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 355.10895856g/mol
• Monoisotopic Mass: 355.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenylprop-2-enoic acid

Comprehensive Overview of (2E)-3-[3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenyl]prop-2-enoic acid (CAS No. 326882-20-6)

(2E)-3-[3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenyl]prop-2-enoic acid (CAS No. 326882-20-6) is a synthetic organic compound with a unique structural framework. This piperidine-sulfonyl derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential as a bioactive molecule. The compound features a prop-2-enoic acid backbone conjugated with a dimethoxyphenyl ring, further modified by a piperidine-1-sulfonyl moiety. Its molecular formula is C₁₆H₂₁NO₆S, and it exhibits a molecular weight of 355.41 g/mol.

Researchers have explored the structure-activity relationship (SAR) of this compound, particularly its role as a potential inhibitor in enzymatic pathways. The presence of the sulfonyl group enhances its binding affinity to target proteins, while the dimethoxy substituents contribute to its lipophilicity, a critical factor in drug design. Recent studies highlight its relevance in addressing oxidative stress-related disorders, a topic of growing interest in precision medicine and anti-aging research.

In the context of drug discovery, 326882-20-6 has been investigated for its anti-inflammatory and antioxidant properties. These attributes align with current trends in natural product-inspired therapeutics, where synthetic analogs mimic bioactive compounds found in plants. The compound’s E-configuration (trans) around the double bond is crucial for its stability and interaction with biological targets, making it a subject of computational chemistry studies.

The synthesis of (2E)-3-[3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenyl]prop-2-enoic acid typically involves multi-step organic reactions, including Suzuki coupling and sulfonylation. Its purity is often verified via high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques ensure compliance with Good Manufacturing Practices (GMP), a priority for pharmaceutical intermediates.

From an SEO perspective, this compound intersects with trending queries such as “sulfonyl-based drug candidates”, “piperidine derivatives in medicine”, and “synthetic antioxidants 2024”. Its relevance extends to discussions on metabolic syndrome and neuroprotection, areas where users frequently seek mechanistic insights and clinical trial updates. The compound’s IUPAC name and CAS number are often searched by organic chemists and patent analysts.

Environmental and green chemistry applications of 326882-20-6 are also emerging. Researchers are evaluating its biodegradability and eco-toxicity profile, addressing concerns about sustainable pharmaceutical synthesis. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, (2E)-3-[3,4-dimethoxy-5-(piperidine-1-sulfonyl)phenyl]prop-2-enoic acid represents a versatile scaffold with multidisciplinary applications. Its chemical properties, bioactivity, and synthetic accessibility make it a valuable candidate for further exploration in medicinal chemistry and material science.